4-[4-(3,4-dimethoxybenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-ylamine

• IUPAC Name: 4-[4-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2,4-triazol-3-yl]-2-methylpyrazol-3-amine
• InChI: InChI=1S/C16H20N6O2/c1-10-19-20-16(12-8-18-21(2)15(12)17)22(10)9-11-5-6-13(23-3)14(7-11)24-4/h5-8H,9,17H2,1-4H3
• InChI Key: WIJNSDULXKXETJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1CC2=CC(=C(C=C2)OC)OC)C3=C(N(N=C3)C)N
• Molecular Formula: C16H20N6O2
• DSSTOX Substance ID: DTXSID501325187
• Molecular Weight: 328.37 g/mol
• Solubility: 43.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 956371-02-1

Description

The compound “4-[4-(3,4-dimethoxybenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-ylamine” is a complex organic molecule. It contains several functional groups, including a 1,2,4-triazole ring, a pyrazole ring, and a dimethoxybenzyl group.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a 1,2,4-triazole ring and a pyrazole ring, both of which are nitrogen-containing heterocycles. The 3,4-dimethoxybenzyl group is attached to the 4-position of the triazole ring.

Scientific Research Applications

Solubilizing Protective Group for Self-Assembled Monolayers (SAMs)

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Fuel for Microbial Fuel Cells (MFCs)

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Future Directions

The future directions for research on this compound could include further investigation of its synthesis, properties, and potential applications. This could involve experimental studies to determine its physical and chemical properties, computational studies to predict its behavior, and biological studies to explore its potential uses.